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Compound of Interest

Compound Name: Boc-D-Pentafluorophenylalanine

Cat. No.: B558103

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data for Boc-D-
pentafluorophenylalanine, a key building block in peptide synthesis and drug discovery. The
following sections detail its hazards, handling procedures, and emergency protocols to ensure
its safe use in the laboratory.

Chemical Identification and Properties

Boc-D-pentafluorophenylalanine, also known as N-Boc-2,3,4,5,6-Pentafluoro-D-
phenylalanine, is a derivative of the amino acid phenylalanine.[1] The presence of the tert-
butyloxycarbonyl (Boc) protecting group and the pentafluorophenyl ring imparts unique
chemical properties that are valuable in synthetic chemistry.[2]
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Property Value Source

N-Boc-2,3,4,5,6-Pentafluoro-D-

Synonyms phenylalanine, Boc-D-Phe(F5)-  [1][2]
OH

CAS Number 136207-26-6 [1][2]

Molecular Formula C14H14F5NO4 [11[2]

Molecular Weight 355.26 g/mol [2]

Appearance Pale white solid [2]

Hazard Identification and Safety Precautions

While specific OSHA hazards are not listed for Boc-D-pentafluorophenylalanine, it is crucial
to handle it with care, as with all laboratory chemicals.[1] The primary hazards are associated
with inhalation, skin and eye contact, and ingestion.
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Precautionary ]
Hazard Statement Pictogram Source
Statement

P301 + P312: IF
SWALLOWED: Call a
POISON CENTER or  GHSO07 [3]

doctor/physician if you

H302: Harmful if

swallowed

feel unwell.

P302 + P352: IF ON
H315: Causes skin SKIN: Wash with
o GHSO07 [3]
irritation plenty of soap and

water.

P305 + P351 + P338:
IF IN EYES: Rinse
cautiously with water
H319: Causes serious  for several minutes.
o GHSO07 [3]
eye irritation Remove contact
lenses, if present and
easy to do. Continue

rinsing.

P261: Avoid breathing
dust/fume/gas/mist/iva
pors/spray.P304 +
H335: May cause P340: IF INHALED:
) o GHSO07 [3]
respiratory irritation Remove person to
fresh air and keep
comfortable for

breathing.

Experimental Protocols: Safe Handling and Storage

Adherence to proper laboratory protocols is essential when working with Boc-D-
pentafluorophenylalanine to minimize exposure and ensure a safe working environment.

Personal Protective Equipment (PPE)
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A standardized PPE workflow should be followed to ensure user safety.

Personal Protective Equipment (PPE) Protocol

Enter Laboratory

Standard Procedure

Don Safety Goggles
and Lab Coat

efore Handling Chemicals

Wear Chemical-Resistant
Gloves (e.g., Nitrile)

or All Operations

Work in a
Fume Hood

Upon Completion of Work

Y

Leave Laboratory

Click to download full resolution via product page

Figure 1. Standard Personal Protective Equipment Workflow.

Handling and Storage

e Handling: Avoid generating dust. Use in a well-ventilated area, preferably a chemical fume
hood.[4]

o Storage: Store in a cool, dry place in a tightly sealed container.[2][5] Recommended storage

temperature is between 0-8°C.[2]
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Emergency Procedures

In the event of an accidental exposure or spill, the following procedures should be followed.

First Aid Measures

Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[4]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated

clothing and shoes.[4]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical

attention.[4]

Ingestion

Do NOT induce vomiting. If the person is
conscious and alert, rinse mouth and drink 2-4

cupfuls of milk or water. Seek medical attention.

[4]

Fire-Fighting Measures

» Extinguishing Media: For small fires, use a carbon dioxide or dry chemical extinguisher. For

large fires, use water spray, fog, or foam. Do not use a water jet.[1]

e Hazardous Decomposition Products: Thermal decomposition may produce carbon oxides
(CO, CO2), nitrogen oxides (NO, NO2), and hydrogen fluoride gas (HF).[1]

A logical decision-making process for responding to a chemical spill is outlined below.
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Chemical Spill Response Protocol

Chemical Spill Occurs

y
Assess Spill Size
and Hazard
iAinor\Maj:r
Small Spill Large Spill

: .

Contain Spill with
Absorbent Material

, :

Clean Up Spill Following Alert Supervisor and
SDS Guidelines Safety Officer

:

Dispose of Waste in
Accordance with Regulations

Evacuate Area

Click to download full resolution via product page
Figure 2. Decision Workflow for Chemical Spill Response.

Disposal Considerations

Waste materials must be disposed of in accordance with federal, state, and local environmental

control regulations.[1] Do not allow the product to enter drains.[5]

Regulatory Information
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According to the available Safety Data Sheet, Boc-D-pentafluorophenylalanine has no
known OSHA hazards and is not subject to SARA Title Il reporting requirements.[1] It is also
noted that this product does not contain any chemicals known to the State of California to
cause cancer, birth defects, or any other reproductive harm.[1]

This guide is intended to provide comprehensive safety information for Boc-D-
pentafluorophenylalanine. Always refer to the specific Safety Data Sheet provided by the
supplier for the most current and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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